Cas no 1270452-37-3 (tert-butyl N-2-amino-2-(4-phenoxyphenyl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-2-(4-phenoxyphenyl)ethylcarbamate
• CAS No: 1270452-37-3
• MF: C₁₉H₂₄N₂O₃
• MW: 328.405465126038
• CID: 6388257
• PubChem ID: 165824312
• Update Time: 2025-05-19

tert-butyl N-2-amino-2-(4-phenoxyphenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-2-(4-phenoxyphenyl)ethylcarbamate
• tert-butyl N-[2-amino-2-(4-phenoxyphenyl)ethyl]carbamate
• EN300-1880715
• 1270452-37-3

• Inchi： 1S/C19H24N2O3/c1-19(2,3)24-18(22)21-13-17(20)14-9-11-16(12-10-14)23-15-7-5-4-6-8-15/h4-12,17H,13,20H2,1-3H3,(H,21,22)
• InChI Key： ILLZLBSHOJIPRG-UHFFFAOYSA-N
• SMILES： O(C(NCC(C1C=CC(=CC=1)OC1C=CC=CC=1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 328.17869263g/mol
• Monoisotopic Mass: 328.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-2-amino-2-(4-phenoxyphenyl)ethylcarbamate

Comprehensive Overview of tert-butyl N-2-amino-2-(4-phenoxyphenyl)ethylcarbamate (CAS No. 1270452-37-3)

tert-butyl N-2-amino-2-(4-phenoxyphenyl)ethylcarbamate (CAS No. 1270452-37-3) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound, characterized by its carbamate and phenoxyphenyl functional groups, serves as a critical intermediate in the development of bioactive molecules. Its unique structure, featuring a tert-butyl protecting group, enhances stability during synthetic processes, making it invaluable for peptide synthesis and drug discovery applications.

In recent years, the demand for high-purity intermediates like tert-butyl N-2-amino-2-(4-phenoxyphenyl)ethylcarbamate has surged, driven by advancements in targeted therapy and small-molecule drug development. Researchers frequently search for CAS 1270452-37-3 suppliers or synthetic protocols to optimize their workflows. The compound's role in kinase inhibitor design and central nervous system (CNS) drug candidates has also garnered significant attention, aligning with trends in precision medicine and neurodegenerative disease research.

The synthesis of tert-butyl N-2-amino-2-(4-phenoxyphenyl)ethylcarbamate typically involves multi-step organic reactions, including Boc protection and amide coupling. Its molecular weight and solubility profile are critical parameters for researchers, often queried in databases like PubChem or Reaxys. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify purity, a key concern for GMP-compliant production.

From an industrial perspective, CAS 1270452-37-3 is often discussed in contexts like scale-up challenges and green chemistry alternatives. Environmental sustainability in synthesis—such as reducing organic solvent waste—has become a hotspot, reflecting broader shifts toward eco-friendly manufacturing. Additionally, patents referencing this compound highlight its utility in protease inhibitor formulations, further solidifying its relevance in antiviral and oncology therapeutics.

For laboratories, handling tert-butyl N-2-amino-2-(4-phenoxyphenyl)ethylcarbamate requires adherence to standard safety protocols, though it is not classified as hazardous under major regulatory frameworks. Its storage conditions (typically 2–8°C under inert gas) and shelf life are frequently searched topics, alongside cost-effective synthesis routes. The compound's chiral center also makes it a subject of interest for asymmetric catalysis studies.

In summary, tert-butyl N-2-amino-2-(4-phenoxyphenyl)ethylcarbamate (CAS No. 1270452-37-3) exemplifies the intersection of medicinal chemistry and process optimization. Its applications span from preclinical research to industrial-scale production, addressing contemporary needs in life sciences and material innovation. As the pharmaceutical landscape evolves, this compound remains a cornerstone for next-generation therapeutics.